Cas no 2305251-77-6 (tert-butyl 4-imino(methyl)oxo-lambda6-sulfanyl-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 4-imino(methyl)oxo-lambda6-sulfanyl-1,4-diazepane-1-carboxylate
• CAS No: 2305251-77-6
• MF: C₁₁H₂₃N₃O₃S
• MW: 277.383621454239
• CID: 6070963
• PubChem ID: 138987603
• Update Time: 2025-07-21

tert-butyl 4-imino(methyl)oxo-lambda6-sulfanyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-imino(methyl)oxo-lambda6-sulfanyl-1,4-diazepane-1-carboxylate
• 2305251-77-6
• tert-butyl 4-[imino(methyl)oxo-lambda6-sulfanyl]-1,4-diazepane-1-carboxylate
• EN300-1721355

• Inchi： 1S/C11H23N3O3S/c1-11(2,3)17-10(15)13-6-5-7-14(9-8-13)18(4,12)16/h12H,5-9H2,1-4H3
• InChI Key： WOQIAPATHKCQAI-UHFFFAOYSA-N
• SMILES： S(C)(=N)(N1CCN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 277.14601278g/mol
• Monoisotopic Mass: 277.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.1Ų

Additional information on tert-butyl 4-imino(methyl)oxo-lambda6-sulfanyl-1,4-diazepane-1-carboxylate

Recent Advances in the Study of tert-butyl 4-imino(methyl)oxo-lambda6-sulfanyl-1,4-diazepane-1-carboxylate (CAS: 2305251-77-6)

The compound tert-butyl 4-imino(methyl)oxo-lambda6-sulfanyl-1,4-diazepane-1-carboxylate (CAS: 2305251-77-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfoximine functional group and diazepane scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

One of the key breakthroughs in the study of this compound is its role as a versatile intermediate in the synthesis of biologically active molecules. Researchers have developed efficient synthetic routes to access tert-butyl 4-imino(methyl)oxo-lambda6-sulfanyl-1,4-diazepane-1-carboxylate, enabling its use in the construction of complex pharmacophores. The sulfoximine moiety, in particular, has been highlighted for its ability to modulate the physicochemical properties of the resulting compounds, such as solubility, stability, and bioavailability.

In addition to its synthetic utility, recent investigations have explored the biological activities of this compound and its derivatives. Preliminary studies suggest that it exhibits inhibitory effects on certain enzymes involved in inflammatory and proliferative pathways. For instance, it has been shown to interact with key targets in the NF-κB signaling cascade, which plays a critical role in inflammation and cancer. These findings have spurred further research into its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

Moreover, the structural features of tert-butyl 4-imino(methyl)oxo-lambda6-sulfanyl-1,4-diazepane-1-carboxylate have been leveraged to design analogs with enhanced potency and selectivity. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions governing its biological activity. These efforts have led to the identification of several promising candidates currently undergoing preclinical evaluation.

Despite these advancements, challenges remain in the optimization of this compound for clinical use. Issues such as metabolic stability, toxicity, and pharmacokinetic properties need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate the potential of this molecule into therapeutic applications.

In conclusion, tert-butyl 4-imino(methyl)oxo-lambda6-sulfanyl-1,4-diazepane-1-carboxylate represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and biological activities make it a valuable tool for the development of novel therapeutics. Continued exploration of its properties and applications is expected to yield significant contributions to the field in the coming years.